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Quantitative Data & Experimental Protocols

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: GSK2795039

CAS No.: 1415925-18-6

Cat. No.: S529398

The following table consolidates key quantitative findings and methodologies from various studies utilizing
GSK2795039:

Experimental Context Reported ICso | Effective Dose  Key Assays & Protocols (Summarized)

| Cell-Free & Cell-Based NOX2 Inhibition [1] | pICso = 6.57 £ 0.17 | 1. Semirecombinant Cell-Free
Assay:

Used BHK cell membranes expressing gp91phox and purified recombinant cytosolic proteins.
Enzyme activated with arachidonic acid.

ROS detection via Horseradish Peroxidase (HRP) and Amplex Red.

Compound pre-incubated for 10 min.

2. Alternative ROS Detection Assays:

e Used Oxyburst Green and WST-1 to confirm inhibition wasn't due to HRP interference or ROS
scavenging.

3. NADPH Consumption Assay:

e Monitored time-dependent depletion of substrate NADPH. | | Collagen-Induced Platelet
Aggregation [2] | ICso = 22.6 uM | 1. Platelet Aggregation (Washed Platelets):

e Washed human platelets were pre-incubated with GSK2795039.

e Aggregation was induced by collagen and measured using an aggregometer.

2. ROS Measurement in Platelets:
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¢ Intracellular ROS: Measured using CM-H2DCFDA probe.

o Extracellular Superoxide: Measured using L-012-based chemiluminescence.

o Extraplatelet H202: Measured using Amplex Red. | | In Vivo Mouse Models | 5 mg/kg to 100 mg/kg
(IP) [1] [3] | 1. Systemic Administration:

e Typically administered via intraperitoneal (IP) injection.

¢ In a cystitis model, 5 mg/kg was administered three times over 24 hours [3].

¢ In a paw inflammation model, 100 mg/kg abolished ROS production [1].

2. In Vivo Efficacy Models:

e Paw Inflammation: ROS production measured after systemic dosing.

e Acute Pancreatitis: Serum amylase levels measured after cerulein injection.

e Traumatic Brain Injury (TBI): Dosing started 2 hours post-injury; effects on neuroinflammation and
motor function assessed [4].

¢ Cyclophosphamide-Induced Cystitis: VVoiding behavior, bladder edema, inflammation, and pain
were evaluated [3].

e Arterial Thrombosis: Thrombus formation was monitored in vivo [2]. |

Signaling Pathways and Experimental Workflows

The diagrams below illustrate the molecular mechanism of GSK2795039 and a generalized workflow for

key experiments.
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GSK2795039 competes with NADPH to bind and inhibit the NOX2 enzyme.
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Apply Assay
(e.g., Activate with Collagen, PMA, LPS/Nigericin)

:

Measure Readout
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General Experimental Workflow
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A generalized workflow for experiments assessing GSK2795039 activity.

Based on the research, GSK2795039 has been shown to inhibit specific signaling pathways in platelets. The

diagram below summarizes these findings.
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GSK2795039 inhibits NOX2-derived ROS, dffecting downstream platelet activation pathways [2].

Therapeutic Potential Summary

Research indicates that GSK2795039 has therapeutic potential across various disease models, primarily by

mitigating oxidative stress and inflammation.

Disease Model

Key Findings & Proposed Mechanism

Thrombotic/Cardiovascular
Diseases [2] [5]

Neuroinflammation (Traumatic
Brain Injury) [4]

Cystitis (Bladder Inflammation)

[3]

Other Models

Need Custom Synthesis?

Suppressed collagen-induced platelet activation, aggregation, and
thrombus formation in vivo by inhibiting NOX2-derived ROS and
downstream signaling (Syk/LAT/Vav1/Btk phosphorylation, PLCy2
activation).

Reduced ROS, nitrite, cytokine levels, and NLRP3 inflammasome
activation in microglia. Systemic administration improved motor
function and reduced neuropathology.

Improved voiding dysfunction, reduced bladder edema,
inflammation, and pain. Preserved urothelial barrier integrity and
inhibited superoxide anion generation.

Showed efficacy in models of acute pancreatitis [1] and heparin-
induced thrombocytopenia (HIT) by blocking NETosis and
thrombosis [6].
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To cite this document: Smolecule. [Quantitative Data & Experimental Protocols]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b529398#nadph-competitive-
inhibition-gsk2795039]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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